Cas no 75151-89-2 ( )

• Product Name: &nbsp
• CAS No: 75151-89-2
• MF: C₁₂H₇ClN₂O₅
• MW: 294.64738202095
• CID: 883557
• PubChem ID: 275206
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitro-1-(3-nitrophenoxy)benzene
• AC1L5H85
• AC1Q3QKO
• AG-J-33856
• AR-1E0257
• CTK5E1211
• NSC121893
• NSC-121893
• 75151-89-2
• DTXSID80298241
•  

• Inchi： 1S/C12H7ClN2O5/c13-11-7-9(15(18)19)4-5-12(11)20-10-3-1-2-8(6-10)14(16)17/h1-7H
• InChI Key： XSEMUKMNZACXOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.00441
• Monoisotopic Mass: 294.0043490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51